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Cat. No.: B043493

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and biological
properties of 3-Bromo-7-Nitroindazole, a potent and selective inhibitor of neuronal nitric oxide
synthase (nNNOS). This document consolidates essential data on its physical and chemical
characteristics, spectral properties, and biological activity. Detailed experimental protocols,
where available in the public domain, are presented to support researchers in their laboratory
work. Furthermore, this guide visualizes key concepts through diagrams to facilitate a deeper
understanding of its mechanism of action and experimental applications.

Chemical and Physical Properties

3-Bromo-7-Nitroindazole is a heterocyclic small molecule with the chemical formula
C7HaBrNsO2.[1][2][3] It is characterized as a yellow crystalline solid.[4][5] A summary of its key
physical and chemical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 3-Bromo-7-Nitroindazole
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Property Value Reference(s)
Molecular Formula C7H4BrNsO:2 [1112][3]
Molecular Weight 242.03 g/mol [2][3]

CAS Number 74209-34-0 [2]
Appearance Yellow Crystalline Solid [4115]

Melting Point 183.0-190.0 °C [5]

Solubility Insoluble in H20 [6]

>10 mg/mL in Ethanol [6]

>45.1 mg/mL in DMSO [6]

Soluble to 50 mM in Ethanol

Soluble to 100 mM in DMSO

Storage Desiccate at +4°C

Store at -20°C (long-term) [6]

Spectral Data

Detailed experimental spectral data for 3-Bromo-7-Nitroindazole is not widely available in
peer-reviewed literature. However, predicted spectral information can provide valuable insights
for characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted *H and 3C NMR data are available, though experimental verification is
recommended.[7] The electronegative nitro and bromo groups, along with the aromatic ring
system, will influence the chemical shifts of the protons and carbons.

Infrared (IR) Spectroscopy

The IR spectrum of 3-Bromo-7-Nitroindazole is expected to show characteristic peaks for the
N-H stretching of the indazole ring, C-H stretching of the aromatic ring, C=C and C=N
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stretching vibrations within the fused ring system, and strong asymmetric and symmetric
stretching bands for the nitro (NOz) group.

Mass Spectrometry (MS)

The mass spectrum of 3-Bromo-7-Nitroindazole would show a molecular ion peak
corresponding to its molecular weight. Due to the presence of bromine, a characteristic isotopic
pattern (M and M+2 peaks in approximately a 1:1 ratio) would be observed.[8] Fragmentation
patterns would likely involve the loss of the nitro group (NOz) and potentially the bromine atom.

Synthesis

A detailed, publicly available experimental protocol for the synthesis of 3-Bromo-7-
Nitroindazole is not explicitly described in the searched literature. However, a plausible
synthetic route can be inferred from the synthesis of similar compounds, such as 3-bromo-4-
nitro-1H-indazole.[9] The general approach involves the bromination of a nitroindazole
precursor.

A representative, though not specific, synthetic workflow is depicted below. This should be
considered a general guideline and would require optimization for the synthesis of 3-Bromo-7-
Nitroindazole.
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General Synthesis Workflow
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Caption: Generalized synthetic workflow for the preparation of 3-Bromo-7-Nitroindazole.

Biological Activity and Mechanism of Action

3-Bromo-7-Nitroindazole is a well-established inhibitor of nitric oxide synthase (NOS), with a
notable selectivity for the neuronal isoform (NNOS).[3][4] It is more potent than the parent
compound, 7-nitroindazole.[4]

Table 2: Inhibitory Activity of 3-Bromo-7-Nitroindazole against NOS Isoforms
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NOS Isoform ICs0 (M) Reference(s)
Rat nNOS 0.17 [10]
Bovine eNOS 0.86 [10]
Rat iNOS 0.29 [10]

The mechanism of action involves the inhibition of nitric oxide (NO) synthesis. NO is a crucial
signaling molecule in the central nervous system, and its dysregulation is implicated in various
neurological disorders. By inhibiting nNOS, 3-Bromo-7-Nitroindazole can modulate NO levels

and exert neuroprotective effects.

One of the key signaling pathways affected by 3-Bromo-7-Nitroindazole is the endoplasmic
reticulum (ER) stress pathway. In conditions such as diabetic stroke, it has been shown to
attenuate brain ischemic injury by inhibiting this pathway.[11]
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Caption: Simplified signaling pathway of 3-Bromo-7-Nitroindazole's neuroprotective effects.

Experimental Protocols
In Vivo Administration in Rodent Models
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For studies investigating the effects on spatial learning and memory in rats, 3-Bromo-7-
Nitroindazole has been administered via intraperitoneal (i.p.) injection at a dosage of 20
mg/kg/day for 5 days.[12] In diabetic stroke models, a dosage of 30 mg/kg (i.p.) has been
shown to be effective in reducing cerebral infarct and edema.[11]

Workflow for In Vivo Experimentation:

General In Vivo Experimental Workflow
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Caption: A general workflow for in vivo studies using 3-Bromo-7-Nitroindazole.

Reactivity and Stability

3-Bromo-7-Nitroindazole should be stored in a dry, dark place at -20°C for long-term stability.
[3] For short-term storage, it can be kept desiccated at +4°C. The compound is stable for at
least four years under appropriate storage conditions.[1]

Nitroaromatic compounds are generally stable but can be susceptible to reduction of the nitro
group. The electron-withdrawing nature of the nitro and bromo substituents deactivates the
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aromatic ring towards electrophilic substitution but may make it susceptible to nucleophilic
aromatic substitution under certain conditions.

Safety and Handling

Standard laboratory safety precautions should be taken when handling 3-Bromo-7-
Nitroindazole. This includes wearing personal protective equipment such as gloves, safety
glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.
For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the
supplier.

Conclusion

3-Bromo-7-Nitroindazole is a valuable research tool for investigating the role of neuronal nitric
oxide synthase in various physiological and pathological processes. Its potency and selectivity
make it a key compound in neuroscience and drug development research. This guide provides
a foundational understanding of its chemical properties and biological activities to aid
researchers in their scientific endeavors. Further investigation is warranted to fully elucidate its
spectral characteristics and to develop a standardized, publicly available synthesis protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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